Cas no 40061-07-2 (Pyridine,3-[2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl]- (9CI))

Pyridine,3-[2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl]- (9CI) structure
40061-07-2 structure
Product Name:Pyridine,3-[2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl]- (9CI)
CAS No:40061-07-2
MF:C18H19N3
MW:277.363563776016
CID:331446
PubChem ID:162407
Update Time:2025-04-19

Pyridine,3-[2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-[2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl]- (9CI)
    • 2-tert-butyl-4(5)-phenyl-5(4)-(3-pyridyl)imidazole
    • 3-(2-tert-butyl-5-phenyl-1H-imidazol-4-yl)pyridine
    • GP53,633
    • UNII-Y9000MG4V8
    • GP-53633
    • 40061-07-2
    • DTXSID60193124
    • Q27294387
    • 2-T-BUTYL-4(5)-PHENYL-5(4)-(3-PYRIDYL)IMIDAZOLE
    • Pyridine, 3-(2-(1,1-dimethylethyl)-5-phenyl-1H-imidazol-4-yl)-
    • GP 53633
    • GP 53,633
    • Y9000MG4V8
    • PYRIDINE, 3-(2-(1,1-DIMETHYLETHYL)-4-PHENYL-1H-IMIDAZOL-5-YL)-
    • Inchi: 1S/C18H19N3/c1-18(2,3)17-20-15(13-8-5-4-6-9-13)16(21-17)14-10-7-11-19-12-14/h4-12H,1-3H3,(H,20,21)
    • InChI Key: CEOUDUCITJEQQT-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=C(C2C=NC=CC=2)N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 277.157897619g/mol
  • Monoisotopic Mass: 277.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 41.6Ų
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